Cas no 2034157-51-0 (Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate)

Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate is a bicyclic heterocyclic compound featuring a fused oxetane and azetidine ring system, protected by a tert-butoxycarbonyl (Boc) group. This structure imparts stability and synthetic versatility, making it a valuable intermediate in organic and medicinal chemistry. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. Its rigid bicyclic framework is useful for constructing constrained peptidomimetics and bioactive molecules. The compound’s well-defined reactivity and compatibility with diverse reaction conditions enhance its utility in complex synthesis. It is particularly relevant in the development of pharmaceuticals and agrochemicals, where precise molecular architecture is critical.

Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate structure

2034157-51-0 structure

Product Name:Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate

CAS No:2034157-51-0

MF:C₁₁H₁₉NO₃

MW:213.273463487625

CID:5040965

Update Time:2025-11-02

Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate
- Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate
- Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(13)12-5-4-9-8(6-12)7-14-9/h8-9H,4-7H2,1-3H3
- InChI Key： NCORHFPXVWZXIQ-UHFFFAOYSA-N
- SMILES： O1CC2CN(C(=O)OC(C)(C)C)CCC12

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 259
XLogP3: 1.2
Topological Polar Surface Area: 38.8

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 291.6±40.0 °C at 760 mmHg
Flash Point: 130.2±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T310866-100mg	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0		100mg	$ 95.00	2022-06-02
TRC	T310866-500mg	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0		500mg	$ 365.00	2022-06-02
TRC	T310866-1g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0		1g	$ 570.00	2022-06-02
Life Chemicals	F9994-0030-0.25g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	0.25g	$523.0	2023-09-05
Life Chemicals	F9994-0030-0.5g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	0.5g	$551.0	2023-09-05
Life Chemicals	F9994-0030-1g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	1g	$580.0	2023-09-05
Life Chemicals	F9994-0030-2.5g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	2.5g	$1267.0	2023-09-05
Life Chemicals	F9994-0030-5g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	5g	$1909.0	2023-09-05
Life Chemicals	F9994-0030-10g	tert-butyl 7-oxa-3-azabicyclo[4.2.0]octane-3-carboxylate	2034157-51-0	95%+	10g	$2675.0	2023-09-05